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Introduction
Torulene (3',4'-didehydro-β,γ-carotene) is a tetraterpenoid carotenoid pigment synthesized by

a variety of fungi, most notably red yeasts of the genera Rhodotorula and Sporobolomyces.[1]

[2] This vibrant red-orange compound plays a crucial role in protecting these microorganisms

from environmental stressors. In a remarkable example of horizontal gene transfer, the genetic

machinery for torulene biosynthesis has been acquired by the pea aphid, Acyrthosiphon

pisum, granting it the unique ability among animals to synthesize its own carotenoids.[3] This

guide provides an in-depth technical overview of the biological roles of torulene in both yeast

and aphids, focusing on its biosynthesis, physiological functions, and the regulatory pathways

that govern its production.

Biological Role of Torulene in Yeast
In yeast, torulene is a non-provitamin A carotenoid that serves primarily as a potent antioxidant

and photoprotective agent. Its accumulation is often a response to cellular stress, highlighting

its importance in survival and adaptation.

Biosynthesis Pathway
The biosynthesis of torulene in yeast originates from the mevalonate pathway, which produces

the universal isoprenoid precursors, isopentenyl pyrophosphate (IPP) and dimethylallyl
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pyrophosphate (DMAPP). As illustrated in the pathway diagram below, the synthesis of

torulene proceeds from the C20 precursor, geranylgeranyl pyrophosphate (GGPP). Two

molecules of GGPP are condensed to form the first C40 carotenoid, phytoene. A series of

desaturation steps catalyzed by phytoene desaturase (encoded by the crtI gene) leads to the

formation of lycopene. Lycopene is then cyclized to γ-carotene by a bifunctional lycopene

cyclase/phytoene synthase (encoded by the crtYB gene).[1] A subsequent desaturation step

converts γ-carotene to torulene.[1] Torulene can be further oxidized to form torularhodin.[1]
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Carotenoid Biosynthesis in Aphids
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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